Cas no 1093404-71-7 (N-(2-thienylcarbonyl)leucine hydrochloride)

• Product Name: N-(2-thienylcarbonyl)leucine hydrochloride
• CAS No: 1093404-71-7
• MDL: MFCD09907575
• CID: 4571065
• Update Time: 2025-06-10

N-(2-thienylcarbonyl)leucine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Thienylcarbonyl)leucine hydrochloride
• N-(2-thienylcarbonyl)leucine hydrochloride

• MDL： MFCD09907575

Additional information on N-(2-thienylcarbonyl)leucine hydrochloride

N-(2-Thienylcarbonyl)Leucine Hydrochloride: A Comprehensive Overview

N-(2-Thienylcarbonyl)Leucine Hydrochloride, identified by the CAS number 1093404-71-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of leucine, a naturally occurring amino acid, modified with a thienyl group and hydrochloride salt. The integration of the thienyl moiety introduces unique electronic and steric properties, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The structure of N-(2-Thienylcarbonyl)Leucine Hydrochloride consists of a leucine backbone with a thienyl group attached via a carbonyl linkage. The thienyl group, which is a five-membered aromatic ring containing two double bonds and one sulfur atom, contributes to the compound's distinct aromatic character and potential bioactivity. Recent studies have highlighted the importance of such heterocyclic groups in modulating the pharmacokinetic properties of molecules, making this compound a promising candidate for further exploration.

Recent research has focused on the synthesis and characterization of N-(2-Thienylcarbonyl)Leucine Hydrochloride. Scientists have developed efficient methods to synthesize this compound using coupling reactions and subsequent acid-mediated hydrochlorination. The synthesis process involves careful optimization to ensure high yields and purity, which are critical for its application in biological assays.

The physical properties of N-(2-Thienylcarbonyl)Leucine Hydrochloride have been extensively studied. It exists as a white crystalline powder with a melting point around 230°C and is soluble in water under acidic conditions. These properties make it suitable for formulation into various drug delivery systems, including tablets, capsules, and injectables.

In terms of biological activity, N-(2-Thienylcarbonyl)Leucine Hydrochloride has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Recent studies have demonstrated its ability to modulate the activity of proteases, which are enzymes critical in processes such as inflammation and cancer progression. This suggests that the compound could be a lead molecule for developing therapeutic agents targeting these pathways.

Furthermore, the compound has been investigated for its role in peptide synthesis and as a building block in medicinal chemistry. Its unique structure allows for the creation of more complex molecules with enhanced bioavailability and efficacy. Researchers have also explored its use in designing prodrugs, where the thienyl group serves as a bioisosteric replacement for other functional groups.

The safety profile of N-(2-Thienylcarbonyl)Leucine Hydrochloride has been evaluated in preclinical studies. These studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a safer option for further development into clinical trials. However, additional research is needed to fully understand its long-term effects and potential for adverse reactions.

In conclusion, N-(2-Thienylcarbonyl)Leucine Hydrochloride represents an exciting advancement in chemical synthesis and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents.